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Abstract
This technical guide provides a comprehensive overview of allyl isocyanate, a reactive

chemical intermediate with significant applications in synthetic chemistry. The document details

its chemical identity, including its CAS number and molecular formula, and summarizes its key

physicochemical properties. Core sections are dedicated to established synthesis

methodologies and a discussion of its characteristic reactivity, particularly as a versatile

electrophile. Recognizing the importance of safety in a research environment, this guide also

outlines essential handling and safety protocols pertinent to isocyanates. While allyl
isocyanate is a valuable building block in the synthesis of various organic molecules, it is

crucial to note the current scarcity of publicly available data regarding its specific biological

activities and mechanisms of action. This guide will briefly contrast this with the extensively

studied biological profile of its structural isomer, allyl isothiocyanate, to provide context for

researchers in drug development, while emphasizing that the biological effects of the two

compounds are distinct and not interchangeable.

Chemical Identification and Physicochemical
Properties
Allyl isocyanate is an organic compound featuring both an allyl group and a highly reactive

isocyanate functional group. Its fundamental properties are summarized in the table below.
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Property Value

CAS Number 1476-23-9

Molecular Formula C₄H₅NO

Molecular Weight 83.09 g/mol

Appearance Liquid

Boiling Point 87-89 °C

Density 0.94 g/mL at 25 °C

Refractive Index n20/D 1.417

Synonyms
3-Isocyanato-1-propene, 1-Propene, 3-

isocyanato-

Synthesis of Allyl Isocyanate
The synthesis of allyl isocyanate can be achieved through several established chemical

routes. A common laboratory and industrial method involves the nucleophilic substitution of an

allyl halide with a cyanate salt.

From Allyl Halides and Cyanate Salts
This method relies on the reaction of an allyl halide, such as allyl bromide or allyl chloride, with

a metallic cyanate salt, like sodium cyanate or potassium cyanate. The reaction is typically

carried out in a suitable aprotic solvent. The use of a phase-transfer catalyst can enhance the

reaction rate and yield.

Experimental Protocol: Synthesis of Allyl Isocyanate from Allyl Bromide and Sodium Cyanate

Materials: Allyl bromide, sodium cyanate, aprotic solvent (e.g., acetonitrile, DMF), phase-

transfer catalyst (e.g., a quaternary ammonium salt).

Procedure:

In a reaction vessel equipped with a stirrer, condenser, and dropping funnel, suspend

sodium cyanate in the aprotic solvent.
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Add the phase-transfer catalyst to the suspension.

Heat the mixture to a suitable temperature (e.g., 70-80 °C).

Add allyl bromide dropwise to the heated suspension over a period of time.

After the addition is complete, maintain the reaction mixture at the elevated temperature

and monitor the reaction progress using a suitable analytical technique (e.g., GC, TLC).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the inorganic salt byproduct.

The filtrate, containing the crude allyl isocyanate, is then purified, typically by distillation

under reduced pressure.

Note: This is a generalized protocol and specific reaction conditions may need to be

optimized.

The logical workflow for this synthesis is depicted in the following diagram:
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Workflow for Allyl Isocyanate Synthesis

Suspend Sodium Cyanate
in Aprotic Solvent

Add Phase-Transfer
Catalyst

Heat Reaction
Mixture

Add Allyl Bromide
Dropwise

Maintain Temperature
and Monitor Reaction

Cool to Room
Temperature

Filter to Remove
Inorganic Salts

Purify by Distillation

Click to download full resolution via product page

A generalized workflow for the synthesis of allyl isocyanate.

Chemical Reactivity and Applications in Synthesis
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The isocyanate group (-N=C=O) of allyl isocyanate is highly electrophilic and readily reacts

with a variety of nucleophiles. This reactivity makes it a valuable building block in organic

synthesis.

Reactions with Alcohols: Allyl isocyanate reacts with alcohols to form carbamates.

Reactions with Amines: The reaction with primary or secondary amines yields substituted

ureas.

Reactions with Thiols: Thiols react with allyl isocyanate to produce thiocarbamates.

Polymerization: The allyl group can participate in polymerization reactions, and the

isocyanate group can be used for cross-linking polymers.

Due to this versatile reactivity, allyl isocyanate is a key intermediate in the synthesis of various

compounds, including:

Pharmaceuticals: As a building block for more complex molecules with potential therapeutic

applications.

Agrochemicals: In the development of new pesticides and herbicides.

Polymers and Materials Science: For the production of specialty polymers, coatings, and

cross-linking agents.

The general reaction scheme of allyl isocyanate with nucleophiles is illustrated below:

Reactivity of Allyl Isocyanate

Allyl-N=C=O
(Allyl Isocyanate)

Allyl-NH-C(=O)-OR
(Carbamate)

Allyl-NH-C(=O)-NHR
(Urea)

Allyl-NH-C(=O)-SR
(Thiocarbamate)

R-OH
(Alcohol)

R-NH₂

(Amine)
R-SH
(Thiol)
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General reaction pathways of allyl isocyanate with nucleophiles.

Safety and Handling
Isocyanates are potent sensitizers and require strict safety protocols. The following are general

guidelines for handling allyl isocyanate in a laboratory setting.

Precaution Category Specific Recommendations

Engineering Controls

All work with allyl isocyanate must be conducted

in a certified chemical fume hood with adequate

ventilation.

Personal Protective Equipment (PPE)

Wear chemical-resistant gloves (e.g., butyl

rubber), safety goggles, and a lab coat. For

operations with a higher risk of exposure, a face

shield and additional protective clothing may be

necessary.

Handling

Avoid inhalation of vapors and contact with skin

and eyes. Use the smallest quantities

necessary. Keep containers tightly closed when

not in use.

Storage

Store in a cool, dry, well-ventilated area away

from moisture, heat, and incompatible materials

(e.g., acids, bases, alcohols, amines).

Spills

In case of a spill, evacuate the area and

decontaminate with a suitable solution (e.g., a

mixture of water, detergent, and a weak base

like sodium carbonate).

Waste Disposal
Dispose of as hazardous waste in accordance

with institutional and local regulations.

Biological Activity: A Comparative Note on Allyl
Isothiocyanate
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As of the date of this publication, there is a notable lack of specific research on the biological

activities, signaling pathways, and mechanisms of action of allyl isocyanate in the context of

drug development.

In contrast, its structural isomer, allyl isothiocyanate (CAS Number: 57-06-7), is the subject of

extensive research. Allyl isothiocyanate is a naturally occurring compound found in cruciferous

vegetables and is responsible for the pungent taste of mustard and wasabi. It has been shown

to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and

anticancer properties. Research has indicated that allyl isothiocyanate can modulate various

signaling pathways, including those involved in apoptosis and cell cycle regulation.

It is critical for researchers to understand that the biological activities of allyl isothiocyanate

should not be extrapolated to allyl isocyanate. The difference in the functional group

(isocyanate vs. isothiocyanate) leads to significant differences in chemical reactivity and,

consequently, in their interactions with biological macromolecules.

Conclusion
Allyl isocyanate is a valuable and versatile chemical intermediate for synthetic chemists. Its

high reactivity makes it a useful building block for the synthesis of a wide range of organic

compounds with potential applications in pharmaceuticals, agrochemicals, and materials

science. However, its use requires strict adherence to safety protocols due to its hazardous

nature. For researchers in drug development, while allyl isocyanate can be a useful tool in the

synthesis of novel compounds, there is currently a significant gap in the understanding of its

specific biological effects. Future research is needed to elucidate the biological activity and

potential therapeutic applications of allyl isocyanate and its derivatives.

To cite this document: BenchChem. [Allyl Isocyanate: A Technical Guide for Synthetic
Chemistry Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072564#allyl-isocyanate-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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